Cas no 67048-70-8 (3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid)

• Product Name: 3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid
• CAS No: 67048-70-8
• MF: C₁₂H₇NO₆S
• MW: 293.252082109451
• CID: 3167600
• PubChem ID: 12437438
• Update Time: 2025-06-09

3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• TKD09693
• 67048-70-8
• 3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid
• 3-(2H-1,3-BENZODIOXOL-5-YL)-1,2-THIAZOLE-4,5-DICARBOXYLIC ACID
• 3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylicacid
• 3-(1,3-benzodioxol-5-yl)-1,2-thiazole-4,5-dicarboxylic acid

• Inchi： 1S/C12H7NO6S/c14-11(15)8-9(13-20-10(8)12(16)17)5-1-2-6-7(3-5)19-4-18-6/h1-3H,4H2,(H,14,15)(H,16,17)
• InChI Key： DYALZVBNVJQEMA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(=O)O)C(C2C=CC3=C(C=2)OCO3)=N1

Computed Properties

• Exact Mass: 292.99940812Da
• Monoisotopic Mass: 292.99940812Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid

Professional Introduction to 3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic Acid (CAS No. 67048-70-8)

3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid, identified by its CAS number 67048-70-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a combination of a benzodioxole and isothiazole core, has garnered attention due to its structural complexity and potential biological activities. The benzodioxole moiety, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is well-documented for its role in various pharmacological applications, while the isothiazole component introduces additional functional groups that can modulate reactivity and biological interactions.

The structural framework of 3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid presents a unique opportunity for medicinal chemists to explore novel pharmacophores. The presence of two carboxylic acid groups at the 4 and 5 positions of the isothiazole ring enhances its potential as a precursor for further derivatization, enabling the synthesis of analogs with tailored properties. Such modifications are crucial in optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

In recent years, there has been a growing interest in the development of small molecules that can interact with biological targets involved in inflammation and neurodegenerative diseases. The benzodioxole moiety is particularly relevant in this context, as it has been implicated in the modulation of various signaling pathways. For instance, studies have shown that derivatives of benzodioxole can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The isothiazole component further contributes to this potential by providing a scaffold that can be modified to enhance binding affinity to specific protein targets.

One of the most compelling aspects of 3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid is its versatility as a building block for drug discovery. The carboxylic acid groups can be readily functionalized through esterification, amidation, or coupling reactions, allowing for the creation of diverse chemical libraries. These libraries can then be screened for compounds with desired biological activities. For example, recent research has highlighted the use of such scaffolds in the development of inhibitors targeting ion channels and receptors involved in pain perception and neurotransmission.

The synthesis of 3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid involves multi-step organic transformations that showcase the expertise required in medicinal chemistry. Key steps typically include cyclization reactions to form the benzodioxole and isothiazole rings, followed by functional group modifications to introduce the carboxylic acid groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications. These synthetic strategies highlight the importance of precision and innovation in constructing complex molecular architectures.

The biological evaluation of 3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid has revealed several promising activities. Preclinical studies have demonstrated its potential as an inhibitor of inflammatory mediators by modulating cytokine production and chemokine release. Additionally, its interaction with specific enzymes and receptors has been explored in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's significance as a lead molecule for further drug development efforts.

In conclusion, 3-(Benzo[d][1,3]dioxol-5-yl)isothiazole-4,5-dicarboxylic acid represents a valuable asset in the pharmaceutical toolkit due to its unique structural features and biological potential. Its combination of a benzodioxole and isothiazole core provides a versatile platform for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a focal point in drug discovery initiatives across academic institutions and pharmaceutical companies alike.